Cas no 2877709-40-3 (2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine)

• Product Name: 2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• CAS No: 2877709-40-3
• MF: C₂₀H₂₇N₅O
• MW: 353.461283922195
• CID: 5309466
• PubChem ID: 165433325
• Update Time: 2025-06-30

2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• AKOS040873784
• F6790-1977
• 2877709-40-3
• 2-[4-[2-(2,3-Dihydro-5-benzofuranyl)ethyl]-1-piperazinyl]-N,N-dimethyl-4-pyrimidinamine

• Inchi： 1S/C20H27N5O/c1-23(2)19-5-8-21-20(22-19)25-12-10-24(11-13-25)9-6-16-3-4-18-17(15-16)7-14-26-18/h3-5,8,15H,6-7,9-14H2,1-2H3
• InChI Key： RZHPJIHUWSHUGM-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CCC3=CC=C4OCCC4=C3)CC2)=NC=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 353.22156050g/mol
• Monoisotopic Mass: 353.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.9±60.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on 2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

Compound CAS No. 2877709-40-3: 2-{4-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

The compound with CAS No. 2877709-40-3, known as 2-{4-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as a central scaffold. Attached to this pyrimidine ring is a piperazine moiety, a six-membered ring containing two nitrogen atoms. The piperazine group is further substituted with a benzofuran derivative, specifically a 2,3-dihydrobenzofuran group, which introduces significant structural complexity and potential bioactivity. The N,N-dimethyl substitution on the pyrimidine ring adds to the compound's functional diversity, potentially influencing its pharmacokinetic properties such as solubility and bioavailability.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The integration of such a group into the structure of this compound suggests that it may possess unique pharmacological properties, making it a promising candidate for further investigation in drug development.

One of the most intriguing aspects of this compound is its potential as a small molecule inhibitor or modulator of specific biological pathways. For instance, research has suggested that similar compounds with pyrimidine and piperazine moieties may exhibit activity against kinases or other enzymes involved in disease processes such as cancer or neurodegenerative disorders. While specific data on this particular compound are not yet publicly available, its structural features strongly imply that it could be explored for such applications.

In terms of synthesis, the construction of this compound likely involves a multi-step process that combines elements of organic synthesis techniques such as coupling reactions, cyclizations, and functional group transformations. The incorporation of the benzofuran moiety would require careful planning to ensure proper stereochemistry and regioselectivity, underscoring the expertise required in its preparation.

From an analytical standpoint, the characterization of this compound would typically involve advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and IR (infrared spectroscopy). These methods would help confirm its molecular structure and purity, ensuring that it meets the stringent requirements for use in preclinical and clinical studies.

Looking ahead, the development of CAS No. 2877709-40-3 could pave the way for innovative therapeutic strategies. Its structural versatility and potential biological activity make it an attractive candidate for further exploration in academic research and industrial drug discovery programs. As new findings emerge regarding its pharmacokinetics, toxicity profile, and efficacy in experimental models, this compound may well establish itself as a key player in the advancement of modern medicine.

In conclusion, CAS No. 2877709-40-3 represents a compelling example of how sophisticated chemical design can lead to molecules with immense therapeutic potential. Its intricate structure and promising properties underscore the importance of continued research in medicinal chemistry to unlock new treatments for challenging diseases.